Cas no 2172134-04-0 (1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol)

• Product Name: 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol
• CAS No: 2172134-04-0
• MF: C₁₁H₁₄Cl₂O
• MW: 233.134261608124
• CID: 5604390
• PubChem ID: 165530513
• Update Time: 2025-06-23

1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2172134-04-0
• 1-chloro-4-(4-chloro-3-methylphenyl)butan-2-ol
• EN300-1282766
• 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol

• Inchi： 1S/C11H14Cl2O/c1-8-6-9(3-5-11(8)13)2-4-10(14)7-12/h3,5-6,10,14H,2,4,7H2,1H3
• InChI Key： ULOZUZJJXYYBSL-UHFFFAOYSA-N
• SMILES： ClCC(CCC1C=CC(=C(C)C=1)Cl)O

Computed Properties

• Exact Mass: 232.0421705g/mol
• Monoisotopic Mass: 232.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol

Compound Overview: 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol (CAS No. 2172134-04-0)

The compound 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol (CAS No. 2172134-04-0) is a complex organic molecule with a unique structure that combines both aliphatic and aromatic moieties. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced material synthesis. The molecule consists of a butanediol backbone with a chlorine substituent at the first carbon and a hydroxyl group at the second carbon, further substituted by a chloromethylphenyl group at the fourth position. This structural complexity makes it a valuable subject for studying stereochemistry, reactivity, and bioavailability.

Recent studies have highlighted the importance of chlorinated aromatic compounds in various chemical reactions, particularly in catalytic processes and polymerization techniques. The presence of multiple chlorine atoms in the structure of 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol enhances its reactivity, making it a promising candidate for use in synthesizing advanced polymers and high-performance materials. Researchers have also explored its role as an intermediate in the production of biologically active compounds, where its stereochemical properties play a crucial role in determining the efficacy of the final product.

The synthesis of 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

In terms of physical properties, 1-Chloro-4-(4-chloro-3-methylphenyl)butan-2-ol exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its moderate polarity, which is advantageous in pharmaceutical formulations where controlled release is desired.

From an environmental perspective, understanding the degradation pathways of chlorinated organic compounds like 1-Chloro-4-(4-chloro-3-methylphenyl)butan